REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][CH:3]=1.[CH3:9][C:10]1([CH3:18])[CH2:16][C:15](=O)[O:14][C:12](=[O:13])[CH2:11]1.C.O.C(O)C>C(O)C>[OH:8][C:5]1[CH:6]=[CH:7][C:2]([N:1]2[C:12](=[O:13])[CH2:11][C:10]([CH3:18])([CH3:9])[CH2:16][C:15]2=[O:14])=[CH:3][CH:4]=1 |f:3.4|
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Name
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Quantity
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3.27 g
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Type
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reactant
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Smiles
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NC1=CC=C(C=C1)O
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Name
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Quantity
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4.26 g
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Type
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reactant
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Smiles
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CC1(CC(=O)OC(C1)=O)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C
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Name
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water ethanol
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O.C(C)O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)O
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Control Type
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UNSPECIFIED
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Setpoint
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165 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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by heating at 180° C. for 7 h
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Duration
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7 h
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Type
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TEMPERATURE
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Details
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After cooling to room temperature the solid material
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Type
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TEMPERATURE
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Details
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the solution was heated
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Type
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TEMPERATURE
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Details
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at reflux for 1 h
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Duration
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1 h
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Type
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CUSTOM
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Details
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The solid material was removed by hot filtration
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Type
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CUSTOM
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Details
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The solvent was evaporated
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Name
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Type
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product
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Smiles
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OC1=CC=C(C=C1)N1C(CC(CC1=O)(C)C)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 3.51 g | |
YIELD: PERCENTYIELD | 50% | |
YIELD: CALCULATEDPERCENTYIELD | 50.2% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |